Cas no 113131-46-7 (1-ethyl-3-methyl-pyrazole-4-carboxylic acid)

1-ethyl-3-methyl-pyrazole-4-carboxylic acid structure
113131-46-7 structure
Product Name:1-ethyl-3-methyl-pyrazole-4-carboxylic acid
CAS No:113131-46-7
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD02090878
CID:106022
PubChem ID:1075881
Update Time:2025-04-18

1-ethyl-3-methyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1-ethyl-3-methylpyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid, 1-ethyl-3-methyl-
    • 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-methyl
    • Albb-003733
    • AKOS B000217
    • AKOS PAO-0324
    • TIMTEC-BB SBB006975
    • ART-CHEM-BB B000217
    • 1-Ethyl-3-methyl-pyrazole-4-carboxylic acid
    • 1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
    • BAS 04879377
    • SCHEMBL954236
    • 1-Ethyl-3-methyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • 113131-46-7
    • Z275169912
    • DTJLXXLXQPOQBZ-UHFFFAOYSA-N
    • F2167-4936
    • EN300-83500
    • MFCD02090878
    • AKOS000300849
    • DTXSID70360087
    • RS-0361
    • FT-0741864
    • BBL013038
    • STK301317
    • DA-29413
    • G37348
    • 1-ethyl-3-methyl-pyrazole-4-carboxylic acid
    • MDL： MFCD02090878
    • Inchi： 1S/C7H10N2O2/c1-3-9-4-6(7(10)11)5(2)8-9/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key： DTJLXXLXQPOQBZ-UHFFFAOYSA-N
    • SMILES： OC(C1=CN(CC)N=C1C)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 305.6±22.0 °C at 760 mmHg
  • Flash Point: 138.6°C
  • Refractive Index: 1.563
  • PSA: 55.12000
  • LogP: 0.90960
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-ethyl-3-methyl-pyrazole-4-carboxylic acid Security Information

1-ethyl-3-methyl-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ethyl-3-methyl-pyrazole-4-carboxylic acid Pricemore >>

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